KIST301080
Overview
Description
KIST301080 is a ROS1 kinase inhibitor.
Scientific Research Applications
Contributions to South Korea's Development
The Korea Institute of Science and Technology (KIST) has played a significant role in South Korea's scientific, technological, and industrial development. Over the past two decades, KIST's contributions have been pivotal in adapting to the growing need for indigenous research and development, particularly in high-technology. The institute's shift towards a future-oriented multidisciplinary approach highlights its adaptability and relevance in contemporary scientific research (Lee, Bae, & Lee, 1991).
Transitioning Research to Real-World Applications
KIST has been involved in transitioning theoretical research into practical applications, exemplified by their work on the Tor network. By deploying an application layer socket scheduling policy called KIST into the Tor network, they demonstrated the feasibility and benefits of applying research findings in real-world settings. This case study illustrates KIST's commitment to making scientific research impactful beyond academic circles (Jansen & Traudt, 2017).
Advancing Nanoscience and Materials Research
KIST's Nano-Materials Research Center has been instrumental in the development of new materials and systems, particularly in nanoscience and materials research. The institute's collaboration with Osaka Prefecture University and its involvement in the '2011 KIST-OPU Joint Symposium on Nano-Science and Materials' underscore its leadership and commitment to advancing this field. This partnership is an example of KIST's global outreach and interdisciplinary approach in scientific exploration (Yoon, 2012).
Pioneering in Science and Technology
KIST has celebrated its 50th anniversary, marking half a century of contributions to science and technology. Its role in South Korea's transformation into a major global economy and its involvement in the nation's Creative Economy plan highlight its enduring impact and foresight in scientific and technological advancement (Lee, 2016).
Managing Computational Materials Science Data
The KIST-NOMAD platform represents a significant advancement in computational material science. This materials data repository, designed for managing and sharing results of molecular dynamics simulation and quantum mechanical computations, demonstrates KIST's commitment to modern big-data architecture and its application in scientific research (Boateng et al., 2020).
properties
Product Name |
KIST301080 |
|---|---|
Molecular Formula |
C22H17N5O |
Molecular Weight |
367.41 |
IUPAC Name |
2-(4-([2,3'-Bipyridin]-4-yl)-3-(3-hydroxy-5-methylphenyl)-1H-pyrazol-1-yl)acetonitrile |
InChI |
InChI=1S/C22H17N5O/c1-15-9-18(11-19(28)10-15)22-20(14-27(26-22)8-5-23)16-4-7-25-21(12-16)17-3-2-6-24-13-17/h2-4,6-7,9-14,28H,8H2,1H3 |
InChI Key |
NUAUUAREUGURAU-UHFFFAOYSA-N |
SMILES |
N#CCN1N=C(C2=CC(C)=CC(O)=C2)C(C3=CC(C4=CC=CN=C4)=NC=C3)=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
KIST-301080; KIST 301080; KIST301080 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{7-[2-Amino-6-(4-methylpiperazin-1-yl)-1,2-dihydropyrimidin-4-yl]-1,2,3,4-tetrahydroisoquinolin-2-yl}-3-cyclopentylpropan-1-one](/img/structure/B1192889.png)
![{[(3aR,4R,6R,6aR)-2-benzyl-6-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-yl]methoxy}({[({[(2S,3R,4S,5S)-5-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)phosphinic acid](/img/structure/B1192909.png)